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Introduction

Rutin, also known as rutoside or quercetin-3-O-rutinoside, is a flavonoid glycoside found
ubiquitously in the plant kingdom.[1][2] It is particularly abundant in sources like buckwheat,
citrus fruits, and Sophora japonica.[2][3][4] Structurally, it consists of the flavonol quercetin
linked to the disaccharide rutinose.[2] Renowned for its potent antioxidant and anti-
inflammatory properties, rutin is a subject of extensive research in pharmacology and drug
development for its potential therapeutic applications in cardiovascular diseases, cancer, and
neurodegenerative disorders.[1][5] This guide provides a comprehensive technical overview of
its chemical structure, physicochemical and biological properties, and detailed experimental
protocols for its analysis.

Chemical Structure

Rutin (C27H30016) is a complex molecule comprising two primary components: an aglycone
flavonol, quercetin, and a disaccharide, rutinose. The rutinose sugar is attached to the
guercetin backbone via a glycosidic bond at the C-3 position.[1][6] Rutinose itself is composed
of two monosaccharides: a-L-rhamnopyranosyl-(1 - 6)-3-D-glucopyranose.[2] This glycosidic
linkage enhances the molecule's solubility and stability compared to its aglycone form,
quercetin.[1]
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Prepare Reagents:
- Rutin dilutions
- DPPH solution (in Methanol)
- Positive Control (e.g., Ascorbic Acid)

Pipette Rutin/Control/Blank
into 96-well plate
(Add DPPH solution to all wells)

Incubate in Dark
(e.g., 30 min at RT

Measure Absorbance
at ~517 nm

Calculate % Inhibition and ICso value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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